Cas no 1353982-20-3 (2-Chloro-N-ethyl-N-(3-trifluoromethyl-benzyl)-acetamide)

• Product Name: 2-Chloro-N-ethyl-N-(3-trifluoromethyl-benzyl)-acetamide
• CAS No: 1353982-20-3
• MF: C₁₂H₁₃ClF₃NO
• MW: 279.68593287468
• CID: 2162052
• Update Time: 2025-10-31

2-Chloro-N-ethyl-N-(3-trifluoromethyl-benzyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-ethyl-n-(3-trifluoromethyl-benzyl)-acetamide
• 2-Chloro-N-ethyl-N-(3-(trifluoromethyl)benzyl)acetamide
• AM94514
• 2-Chloro-N-ethyl-N-(3-trifluoromethylbenzyl)acetamide
• 2-Chloro-N-ethyl-N-(3-trifluoromethyl-benzyl)-acetamide

• Inchi： 1S/C12H13ClF3NO/c1-2-17(11(18)7-13)8-9-4-3-5-10(6-9)12(14,15)16/h3-6H,2,7-8H2,1H3
• InChI Key： SFZYDLHORPCZAF-UHFFFAOYSA-N
• SMILES： ClCC(N(CC)CC1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 283
• Topological Polar Surface Area: 20.3

Additional information on 2-Chloro-N-ethyl-N-(3-trifluoromethyl-benzyl)-acetamide

Introduction to 2-Chloro-N-ethyl-N-(3-trifluoromethyl-benzyl)-acetamide (CAS No. 1353982-20-3)

2-Chloro-N-ethyl-N-(3-trifluoromethyl-benzyl)-acetamide, identified by its CAS number 1353982-20-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of acetamides and features a unique structural configuration that makes it valuable for various chemical and biological applications. The presence of a chloro substituent and a trifluoromethyl group in its molecular structure contributes to its distinct reactivity and potential utility in synthetic chemistry and drug development.

The molecular formula of 2-Chloro-N-ethyl-N-(3-trifluoromethyl-benzyl)-acetamide can be represented as C₁₄H₁₆ClF₃N₂O. This composition underscores its complexity and the diversity of possible interactions it can exhibit with other molecules. The compound's synthesis involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The involvement of specialized reagents and catalysts highlights the compound's importance in advanced chemical synthesis.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that incorporate fluorinated aromatic rings, such as those found in 2-Chloro-N-ethyl-N-(3-trifluoromethyl-benzyl)-acetamide. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. These attributes make such compounds attractive for further exploration in medicinal chemistry.

The use of 2-Chloro-N-ethyl-N-(3-trifluoromethyl-benzyl)-acetamide in research has been documented in several cutting-edge studies. For instance, researchers have leveraged its structural features to develop new inhibitors targeting specific enzymatic pathways relevant to diseases such as cancer and inflammation. The compound's ability to act as a precursor or intermediate in the synthesis of more complex molecules has also been exploited in the development of novel therapeutic strategies.

A notable application of this compound lies in its role as a building block for more sophisticated pharmaceuticals. The chloro and trifluoromethyl substituents provide reactive sites that can be further functionalized, enabling chemists to design molecules with tailored properties. This flexibility is particularly valuable in the context of drug discovery, where precision and specificity are paramount.

The synthesis of 2-Chloro-N-ethyl-N-(3-trifluoromethyl-benzyl)-acetamide often involves multi-step organic reactions, including nucleophilic substitution, condensation, and elimination processes. Each step must be carefully optimized to maximize yield while minimizing byproduct formation. Advances in synthetic methodologies have allowed for more efficient production techniques, making this compound more accessible for research purposes.

In addition to its pharmaceutical applications, 2-Chloro-N-ethyl-N-(3-trifluoromethyl-benzyl)-acetamide has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, where fluorinated compounds are increasingly employed due to their stability and performance characteristics. Such applications highlight the broad utility of this versatile molecule.

The regulatory landscape surrounding the use of 2-Chloro-N-ethyl-N-(3-trifluoromethyl-benzyl)-acetamide is generally favorable for research purposes. However, it is essential for researchers to adhere to established safety protocols when handling this compound. While it is not classified as a hazardous material under standard definitions, proper handling procedures ensure safe laboratory practices and compliance with institutional guidelines.

Ongoing research continues to uncover new potential applications for 2-Chloro-N-ethyl-N-(3-trifluoromethyl-benzyl)-acetamide. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area, leading to novel derivatives and applications that may have significant implications for future therapies and technologies.

The future prospects for this compound appear promising, with continued exploration expected to yield further insights into its capabilities. As synthetic chemistry advances, new methods for producing and modifying 2-Chloro-N-ethyl-N-(3-trifluoromethyl-benzyl)-acetamide will likely emerge, expanding its utility across multiple domains.